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Compound of Interest

4-Bromo-3-
Compound Name:
methoxybenzenesulfonyl chloride

Cat. No.: B572169

Essential Safety and Handling Guide for 4-
Bromo-3-methoxybenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 4-Bromo-3-
methoxybenzenesulfonyl chloride (CAS No. 1215295-91-2). Adherence to these procedures
is essential for ensuring laboratory safety and maintaining compliance with regulatory
standards.

1. Hazard Identification and Personal Protective Equipment (PPE)

4-Bromo-3-methoxybenzenesulfonyl chloride is a corrosive solid that causes severe skin
burns and eye damage.[1] It is also moisture-sensitive and may react with water to liberate
toxic gases.[2] Therefore, stringent adherence to PPE protocols is mandatory.

Quantitative Data Summary
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Parameter Value Reference
CAS Number 1215295-91-2 [1]
Hazard Class 8 (Corrosive) [3]
Packing Group Il orlll
Signal Word Danger [1]
Hazard Statements H314: Causes severe skin o
burns and eye damage.
Storage Temperature 4°C
Recommended Personal Protective Equipment
PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes and
dust, preventing severe eye
damage.[4][5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Prevents direct skin contact

and chemical burns.[3][5]

Body Protection

Chemical-resistant lab coat or
apron.[3][6]

Protects against skin exposure

from spills and splashes.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[3] If dust is generated, a
NIOSH-approved respirator for
acid gases and particulates is

recommended.

Prevents inhalation of irritating
dust and potential reaction

products.[7]

2. Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 4-Bromo-3-methoxybenzenesulfonyl chloride
from reception to use in experimental settings.
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2.1. Receiving and Storage

Inspect Container: Upon receipt, inspect the container for any signs of damage or leaks.

Label Verification: Ensure the container is clearly labeled with the chemical name and hazard
warnings.

Storage: Store in a cool, dry, well-ventilated area designated for corrosive materials.[8] Keep
the container tightly sealed and store at 4°C for long-term stability. The storage area should
be away from incompatible materials such as bases, oxidizing agents, and strong acids.[2][3]

2.2. Handling and Use

Work Area Preparation: All handling of this compound must be conducted in a certified
chemical fume hood to avoid inhalation of dust or vapors.[3] Ensure that an emergency
eyewash station and safety shower are readily accessible.[4][8]

Personal Protective Equipment: Before handling, don all required PPE as detailed in the
table above.

Dispensing: When weighing or transferring the solid, minimize the creation of dust. Use
appropriate tools (e.g., a spatula) and handle with care.

Reactions: When adding to a reaction, do so slowly and in a controlled manner, especially if
the reaction medium contains water or other protic solvents, as this can lead to the release
of toxic gas.[2]

3. Disposal Plan

Proper disposal of 4-Bromo-3-methoxybenzenesulfonyl chloride and its associated waste is
crucial to prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation and Collection

o Waste Type: As a halogenated organic compound, all waste containing 4-Bromo-3-
methoxybenzenesulfonyl chloride must be collected in a designated "Halogenated
Organic Waste" container.[9][10]
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» Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name, and the associated hazards (Corrosive, Water-Reactive).[9]

» Compatibility: Ensure the waste container is made of a compatible material (e.g., high-
density polyethylene) and is kept securely closed when not in use.[11]

3.2. Decontamination and Disposal of Empty Containers

» Triple Rinsing: Empty containers should be triple-rinsed with a suitable organic solvent (e.g.,
acetone or ethanol) in a fume hood.

¢ Rinsate Collection: The rinsate is considered hazardous waste and must be collected in the
designated "Halogenated Organic Waste" container.[9]

o Container Disposal: Once properly decontaminated, the empty container can be disposed of
as non-hazardous laboratory glass or plastic.

3.3. Spill Management
o Evacuation: In case of a spill, evacuate all non-essential personnel from the area.[9]
o Control Vapors: Ensure the fume hood is operational to manage any dust or vapors.

o Containment: For small spills, carefully scoop the solid material into a designated hazardous
waste container. Avoid raising dust. Do not use water to clean up the spill.[9]

o Decontamination: Clean the spill area with a suitable absorbent material, which should then
be disposed of as hazardous waste.

e Reporting: Report the spill to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) office.[9]

4. Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[1]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1]
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Caption: Workflow for handling 4-Bromo-3-methoxybenzenesulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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